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Compound of Interest

Compound Name: Sitravatinib Malate

Cat. No.: B3325933

For researchers, scientists, and drug development professionals, ensuring the proper disposal
of investigational compounds like Sitravatinib Malate is a critical component of laboratory
safety and environmental responsibility. Adherence to established protocols minimizes risks to
personnel and prevents the release of potent pharmaceutical agents into the environment. This
guide provides essential, step-by-step procedural information for the safe handling and
disposal of Sitravatinib Malate.

Sitravatinib is classified as harmful if swallowed and very toxic to aquatic life with long-lasting
effects[1]. Therefore, stringent disposal procedures are necessary to mitigate its environmental
impact. The primary directive is to avoid release into the environment and to ensure that the
compound and its containers are disposed of through an approved waste disposal plant[1].

Key Hazard and Disposal Information for
Sitravatinib Malate

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b3325933?utm_src=pdf-interest
https://www.benchchem.com/product/b3325933?utm_src=pdf-body
https://www.benchchem.com/product/b3325933?utm_src=pdf-body
https://dcchemicals.com/msds/MSDS_DC10632.html
https://dcchemicals.com/msds/MSDS_DC10632.html
https://www.benchchem.com/product/b3325933?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3325933?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

Hazard Classification Precautionary Statements Disposal Recommendation

H302: Harmful if swallowed.
P264: Wash skin thoroughly
after handling. P270: Do not

o eat, drink or smoke when using  Dispose of contents/container
Acute toxicity, Oral (Category

2 this product. P301 + P312: IF to an approved waste disposal

SWALLOWED: Call a POISON  plant.[1]
CENTER or doctor/physician if

you feel unwell. P330: Rinse

mouth.[1]

] o H400: Very toxic to aquatic life.
Acute aquatic toxicity i )
P273: Avoid release to the Collect spillage.[1]
(Category 1) )
environment.[1]

) ) o H410: Very toxic to aquatic life Dispose of contents/container
Chronic aquatic toxicity _ . .
with long lasting effects. P391:  to an approved waste disposal
(Category 1) )
Collect spillage.[1] plant.[1]

Step-by-Step Disposal Protocol for Sitravatinib
Malate

The proper disposal of Sitravatinib Malate, as with many investigational drugs, falls under the
regulations for hazardous pharmaceutical waste. Research laboratories must comply with local,
state, and federal regulations, such as those set by the Environmental Protection Agency (EPA)
and the Resource Conservation and Recovery Act (RCRA) in the United States[2][3][4].

1. Waste Segregation and Collection:

» Designated Waste Stream: Establish a dedicated, clearly labeled hazardous waste container
for Sitravatinib Malate and materials contaminated with it. This includes unused or expired
compounds, contaminated lab consumables (e.g., pipette tips, vials, gloves), and spill
cleanup materials[3][5].

o Container Specifications: Use a leak-proof, puncture-resistant container with a secure, tight-
fitting lid that is compatible with the chemical nature of the waste[5][6]. The container must
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be clearly labeled as "Hazardous Waste" and should identify the contents, including
"Sitravatinib Malate."”

2. Handling and Personal Protective Equipment (PPE):

o Safe Handling: Only personnel trained in handling potent compounds should manage the
disposal process[7][8]. Avoid the formation of dust and aerosols. Use in a well-ventilated
area, preferably within a chemical fume hood[1].

» Required PPE: When handling Sitravatinib Malate for disposal, wear appropriate PPE,
including chemical-resistant gloves, a lab coat, and safety glasses.

3. Spill Management:

 In the event of a spill, collect the spillage to prevent it from entering drains or waterways|[1].
o Use an appropriate absorbent material for liquid spills.

o Place all cleanup materials into the designated hazardous waste container.

4. Final Disposal:

e Licensed Waste Disposal Provider: Arrange for the collection and disposal of the hazardous
waste through a licensed and approved waste disposal contractor[3][6]. These contractors
are equipped to handle and transport hazardous pharmaceutical waste in compliance with all
regulatory requirements.

o Documentation: Maintain a detailed inventory and documentation of all hazardous waste
generated and disposed of, as this is often required for institutional safety audits and
environmental reporting[3].

Below is a diagram illustrating the logical workflow for the proper disposal of Sitravatinib
Malate.
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@Sitravatinib Malate Waste GenEYatED

Wear Appropriate PPE
(Gloves, Lab Coat, Safety Glasses)

Segregate Waste into a
Designated Hazardous Waste Container

Label Container Clearly:
'Hazardous Waste - Sitravatinib Malate'

Spill Occurs?

Store Securely in a Designated Collect Spillage &
Area Away from Incompatible Materials Contaminated Materials

Arrange for Pickup by a
Licensed Hazardous Waste Vendor

Complete and Retain
All Disposal Documentation

@roper Disposal Co@

Click to download full resolution via product page

Sitravatinib Malate Disposal Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Navigating the Safe Disposal of Sitravatinib Malate in a
Laboratory Setting]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3325933#sitravatinib-malate-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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